2-(3-chlorobenzyl)-8-(3,4-dihydroisoquinolin-2(1H)-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(3-methyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C22H18ClN3O2S2/c1-26-21(28)20-17(11-18(30-20)14-7-3-2-4-8-14)25-22(26)29-13-19(27)24-12-15-9-5-6-10-16(15)23/h2-11H,12-13H2,1H3,(H,24,27)
• InChI Key: PMUGHGBXPUYBNZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C22H18ClN3O2S2
• Molecular Weight: 456.0 g/mol
• CAS No.: 1105198-50-2

Description

2-(3-chlorobenzyl)-8-(3,4-dihydroisoquinolin-2(1H)-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C22H18ClN3O2S2 and its molecular weight is 455.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the preparation of 3-Phenyl[1,2,4]triazolo[4,3-a]pyridines and their benzologs, showcasing methodologies for generating these compounds in good yields. These methods involve oxidation processes and reactions with quinoline and isoquinoline, leading to the formation of phenylsulfonyl triazoloquinolines and triazoloisoquinolines, which are then aromatized to their corresponding triazoles through the elimination of benzenesulfinic acid (Ito, S., Kakehi, A., Matsuno, T., & Yoshida, J., 1980). Another aspect of research focuses on efficient syntheses of imidazolo[1,2-a]pyridines and -[2,1-a]isoquinolines, illustrating the versatility of these compounds in chemical synthesis (Katritzky, A., Qiu, G., Long, Q., He, H., & Steel, P., 2000).

Potential Biological Activities

Although explicit information on biological activities directly related to the specific compound mentioned is scarce within the provided literature, research on related triazolo[4,3-a]pyridines and isoquinolines often explores their potential biological activities. Studies have synthesized novel quinazolinone derivatives to screen for anti-inflammatory and analgesic activities, indicative of the broader pharmacological interest in this chemical framework (Farag, A. A., Khalifa, E. M., Sadik, N. A., Abbas, S., Al‐Sehemi, A., & Ammar, Y., 2012).

Development of New Synthetic Methodologies

Research also encompasses the development of new synthetic methodologies, such as the synthesis of triazolopyridines and their hydrogenation reactions, contributing to the diversification of synthetic routes and the exploration of chemical reactivity (Abarca, B., Ballesteros, R., & Elmasnouy, M., 1999). Another study details the preparation of phosphonates and their benzo derivatives via cycloaddition reactions, showcasing innovative approaches to compound synthesis (Krylov, A. S., Petrosian, A. A., Piterskaya, J. L., Svintsitskaya, N., & Dogadina, A. V., 2019).